Cas no 1851071-09-4 (Cyclopropanemethanol, 1-(aminomethyl)-α,α-dipropyl-)

• Product Name: Cyclopropanemethanol, 1-(aminomethyl)-α,α-dipropyl-
• CAS No: 1851071-09-4
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5274742
• PubChem ID: 165445757
• Update Time: 2025-06-12

Cyclopropanemethanol, 1-(aminomethyl)-α,α-dipropyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-(aminomethyl)-α,α-dipropyl-
• 1851071-09-4
• 4-[1-(aminomethyl)cyclopropyl]heptan-4-ol
• EN300-682956

• Inchi： 1S/C11H23NO/c1-3-5-11(13,6-4-2)10(9-12)7-8-10/h13H,3-9,12H2,1-2H3
• InChI Key： HRKJVOQEJRUZLR-UHFFFAOYSA-N
• SMILES： OC(CCC)(CCC)C1(CN)CC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on Cyclopropanemethanol, 1-(aminomethyl)-α,α-dipropyl-

Introduction to Cyclopropanemethanol, 1-(aminomethyl)-α,α-dipropyl- (CAS No. 1851071-09-4)

Cyclopropanemethanol, specifically the compound identified by the CAS No. 1851071-09-4, is a highly intriguing molecule in the realm of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered significant attention due to its potential applications in synthetic chemistry and as a building block for more complex molecules. The presence of both an amine group and a cyclopropane ring makes it a versatile intermediate, particularly in the development of novel drug candidates and specialty chemicals.

The structure of Cyclopropanemethanol, 1-(aminomethyl)-α,α-dipropyl- is characterized by a cyclopropane moiety attached to a methanol group, which is further substituted with an amino-methyl chain and two propyl groups. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various chemical transformations. The cyclopropane ring, known for its high ring strain, is often utilized in synthetic pathways to facilitate ring-opening reactions, which can be harnessed to introduce new functional groups or alter the molecular framework.

In recent years, there has been a surge in research focused on leveraging cyclopropane derivatives for pharmaceutical applications. The strained nature of the cyclopropane ring allows for facile reactions under mild conditions, which can be exploited to develop more efficient synthetic routes. For instance, studies have demonstrated that Cyclopropanemethanol, 1-(aminomethyl)-α,α-dipropyl- can serve as a precursor in the synthesis of bioactive molecules by undergoing nucleophilic substitution reactions. These reactions are particularly useful in medicinal chemistry for constructing complex scaffolds that mimic natural products or designed molecules.

The amine group in this compound is another critical feature that enhances its utility in pharmaceutical research. Amines are fundamental pharmacophores in many drugs due to their ability to form hydrogen bonds and interact with biological targets. The presence of an amino-methyl chain not only provides a site for further functionalization but also allows for the introduction of other pharmacologically relevant groups. This flexibility makes Cyclopropanemethanol, 1-(aminomethyl)-α,α-dipropyl- a promising candidate for designing molecules with tailored biological activities.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have shown that the propyl groups can influence the conformational flexibility of the molecule, which is crucial for optimizing interactions with biological targets. Additionally, computational predictions suggest that Cyclopropanemethanol, 1-(aminomethyl)-α,α-dipropyl- may exhibit interesting electronic properties due to the combination of the amine and cyclopropane functionalities. These insights have guided experimental efforts to explore its reactivity and potential applications.

In the context of drug discovery, Cyclopropanemethanol, 1-(aminomethyl)-α,α-dipropyl- has been investigated as a scaffold for developing novel therapeutic agents. Its unique structural features make it an attractive candidate for modulating various biological pathways. For example, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in diseases such as cancer or inflammation. While further research is needed to fully elucidate its pharmacological profile, these findings underscore its potential as a lead compound or intermediate in drug development pipelines.

The synthesis of Cyclopropanemethanol, 1-(aminomethyl)-α,α-dipropyl- presents both challenges and opportunities for synthetic chemists. The cyclopropane ring necessitates careful handling to prevent unwanted side reactions while maintaining the integrity of the desired structure. However, recent methodologies have improved the efficiency and selectivity of reactions involving cyclopropane derivatives, making it more feasible to access complex molecules like this one. Advances in catalytic systems and green chemistry principles have also contributed to more sustainable synthetic routes.

One particularly noteworthy aspect of this compound is its role in cross-coupling reactions. The presence of both an amine and an alcohol moiety allows it to participate in various coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are powerful tools for constructing carbon-carbon bonds and are widely used in pharmaceutical synthesis. By incorporating Cyclopropanemethanol, 1-(aminomethyl)-α,α-dipropyl- into these strategies, researchers can access novel heterocyclic compounds or extend existing molecular frameworks with high precision.

The pharmaceutical industry continues to invest heavily in developing new methodologies for constructing complex molecules efficiently. Compounds like Cyclopropanemethanol, 1-(aminomethyl)-α,α-dipropyl- play a crucial role in these efforts by serving as versatile intermediates. Their ability to undergo multiple transformations while retaining key functional groups makes them invaluable assets in synthetic libraries used by medicinal chemists.

Looking ahead, Cyclopropanemethanol, CAS No.: 1851071-09-4, is poised to remain at the forefront of chemical research due to its multifaceted utility. As new synthetic techniques emerge and our understanding of molecular interactions deepens, this compound will undoubtedly continue to inspire innovative approaches across multiple disciplines including organic synthesis, medicinal chemistry, and materials science.* Its unique structural features offer endless possibilities for exploration, making it one*of*the most exciting compounds*in*the*chemical*arsenal today.*